Cas no 2355744-24-8 (2,3-Dichloro-4-ethynylpyridine)

• Product Name: 2,3-Dichloro-4-ethynylpyridine
• CAS No: 2355744-24-8
• MF: C₇H₃Cl₂N
• MW: 172.011419534683
• CID: 6302560
• PubChem ID: 165947570
• Update Time: 2025-06-22

2,3-Dichloro-4-ethynylpyridine Chemical and Physical Properties

Names and Identifiers

• 2355744-24-8
• EN300-7012016
• 2,3-dichloro-4-ethynylpyridine
• G74349
• Pyridine, 2,3-dichloro-4-ethynyl-
• 2,3-Dichloro-4-ethynylpyridine

• Inchi： 1S/C7H3Cl2N/c1-2-5-3-4-10-7(9)6(5)8/h1,3-4H
• InChI Key： DRYFBSIUUBMIDB-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CC=1C#C)Cl

Computed Properties

• Exact Mass: 170.9642545g/mol
• Monoisotopic Mass: 170.9642545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Additional information on 2,3-Dichloro-4-ethynylpyridine

2,3-Dichloro-4-ethynylpyridine: A Comprehensive Overview

2,3-Dichloro-4-ethynylpyridine (CAS No. 2355744-24-8) is a heterocyclic compound belonging to the pyridine family. This compound is characterized by its unique structure, which includes a pyridine ring substituted with two chlorine atoms at the 2 and 3 positions and an ethynyl group at the 4 position. The combination of these substituents imparts distinctive chemical properties, making it a subject of interest in various fields of research and industrial applications.

The synthesis of 2,3-dichloro-4-ethynylpyridine has been extensively studied, with researchers exploring efficient methods to achieve high yields and purity. Recent advancements in catalytic chemistry have enabled the development of novel synthetic pathways, leveraging transition metal catalysts to facilitate key transformations. For instance, the use of palladium-catalyzed cross-coupling reactions has proven particularly effective in constructing the ethynyl group at the 4 position of the pyridine ring. These methods not only enhance the scalability of production but also contribute to the sustainability of chemical processes.

One of the most notable applications of 2,3-dichloro-4-ethynylpyridine lies in its role as an intermediate in pharmaceutical chemistry. The compound serves as a valuable building block for the synthesis of bioactive molecules, particularly those targeting complex biological systems. Recent studies have highlighted its potential in designing inhibitors for enzyme targets implicated in various diseases, including cancer and neurodegenerative disorders. The presence of chlorine atoms and an ethynyl group provides opportunities for further functionalization, enabling researchers to explore diverse pharmacophores with enhanced bioactivity.

In addition to its pharmaceutical applications, 2,3-dichloro-4-ethynylpyridine has found utility in materials science. Its aromaticity and substituent effects make it a promising candidate for designing advanced materials such as organic semiconductors and optoelectronic devices. Researchers have investigated its electronic properties through computational modeling and experimental techniques, revealing its potential as a component in next-generation electronic materials. The compound's ability to form stable π-conjugated systems is particularly advantageous in this context.

The physical and chemical properties of 2,3-dichloro-4-ethynylpyridine have been thoroughly characterized using modern analytical techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its molecular structure and stability. Furthermore, studies on its thermal behavior reveal that the compound exhibits good thermal stability under controlled conditions, making it suitable for various industrial processes.

Recent research has also focused on understanding the environmental impact of 2,3-dichloro-4-ethynylpyridine. Efforts are being made to assess its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that under specific environmental conditions, the compound undergoes degradation through microbial action or photochemical processes. These studies are crucial for ensuring responsible use and disposal practices in industrial settings.

In conclusion, 2,3-dichloro-4-ethynylpyridine (CAS No. 2355744-24-8) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in pharmaceuticals, materials science, and beyond. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing scientific innovation.